- Preparation of nucleoside phosphoramidate amino acids useful in HIV treatment, World Intellectual Property Organization, , ,
Cas no 946565-74-8 ((S)-2-Ethylbutyl 2-aminopropanoate)
946565-74-8 structure
Product Name:(S)-2-Ethylbutyl 2-aminopropanoate
CAS No:946565-74-8
MF:C9H19NO2
MW:173.25266289711
CID:4738081
Update Time:2023-09-21
(S)-2-Ethylbutyl 2-aminopropanoate Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-ethylbutyl 2-aminopropanoate
- BBDQDTSBXDTVIF-ZETCQYMHSA-N
- (S)-2-Ethylbutyl 2-aminopropanoate
-
- Inchi: 1S/C9H19NO2/c1-4-8(5-2)6-12-9(11)7(3)10/h7-8H,4-6,10H2,1-3H3/t7-/m0/s1
- InChI Key: BBDQDTSBXDTVIF-ZETCQYMHSA-N
- SMILES: C(CC)(CC)COC(=O)[C@@H](N)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 133
- Topological Polar Surface Area: 52.3
(S)-2-Ethylbutyl 2-aminopropanoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 14 h, rt → reflux
1.2 Solvents: 2-Methylpentane ; 2 h, 5 °C; 150 min, -20 °C
1.2 Solvents: 2-Methylpentane ; 2 h, 5 °C; 150 min, -20 °C
Reference
- Preparation of antiviral nucleotides and their use as HCV polymerase inhibitors, United States, , ,
Production Method 3
Reaction Conditions
1.1 5 min, 0 °C
1.2 Reagents: Thionyl chloride ; 0 °C; 0 °C → 60 °C; 6 h, 60 °C; 60 °C → rt
1.3 Reagents: Ethyl acetate ; 60 min, rt
1.2 Reagents: Thionyl chloride ; 0 °C; 0 °C → 60 °C; 6 h, 60 °C; 60 °C → rt
1.3 Reagents: Ethyl acetate ; 60 min, rt
Reference
- Deuterated material of nucleoside analogue and preparation method and application thereof, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , Sodium iodide , Magnesium chloride Solvents: Tetrahydrofuran ; overnight, 50 °C
Reference
- A potential practical process for remdesivir, ChemRxiv, 2021, 1, 1-7
(S)-2-Ethylbutyl 2-aminopropanoate Raw materials
- GS-441524
- L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, 2-ethylbutyl ester
- L-Alanine
- 2-Ethylbutyl (2R)-2-[[(4-nitrophenoxy)-phenoxyphosphoryl]amino]propanoate
(S)-2-Ethylbutyl 2-aminopropanoate Preparation Products
(S)-2-Ethylbutyl 2-aminopropanoate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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